N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C22H19FN2O3S/c23-19-8-4-5-9-21(19)29(27,28)24-18-11-12-20-17(14-18)10-13-22(26)25(20)15-16-6-2-1-3-7-16/h1-9,11-12,14,24H,10,13,15H2
• InChI Key: RCSNZQQRHFQWEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F)CC4=CC=CC=C4
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzenesulfonamide, also known as BQS, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. BQS is a sulfonamide derivative with a tetrahydroquinoline ring system and a fluorobenzene moiety.

Scientific Research Applications

Synthesis and Characterization

• Tetrahydroquinoline-containing bridged benzothiaoxazepine-1,1-dioxides have been synthesized using N-aryl-2-fluorobenzenesulfonamides, showcasing a method for producing complex molecules with potential pharmacological properties (Borgohain et al., 2017).
• Studies on quinazoline derivatives, including those similar to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzenesulfonamide, have identified potential as diuretic and antihypertensive agents, highlighting the compound's relevance in medicinal chemistry (Rahman et al., 2014).

Antitumor Activity

• Novel tetrahydroquinoline derivatives bearing the sulfonamide moiety have been synthesized and shown to possess significant antitumor activity, demonstrating the potential of these compounds in cancer therapy (Alqasoumi et al., 2010).

Catalysis and Chemical Reactions

• Research has explored the rhodium-catalyzed cyanation of chelation-assisted C-H bonds using N-cyano-N-phenyl-p-methylbenzenesulfonamide, illustrating the compound's utility in facilitating complex chemical transformations (Chaitanya et al., 2013).

Pro-Apoptotic Effects

• Sulfonamide derivatives, including those related to the chemical compound , have been synthesized and shown to activate pro-apoptotic pathways in cancer cells, suggesting a mechanism by which these compounds could contribute to cancer treatment (Cumaoğlu et al., 2015).

Ligand-Free Catalysis

• The ligand-free iron-catalyzed benzylic C (sp3)–H amination of methylarenes with N-fluorobenzenesulfonimide demonstrates the compound's potential in creating important structural units in drug molecules (Bao et al., 2019).